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Compound of Interest

Compound Name:
Tris(hydroxymethyl)aminomethane

acetate

CAS No.: 6850-28-8

Cat. No.: B1255382

Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals encountering issues with cloudy

Tris acetate buffer solutions.

Frequently Asked Questions (FAQs) &
Troubleshooting
Question 1: I just prepared my Tris acetate buffer and it's already cloudy. What went wrong?

Answer: Immediate cloudiness upon preparation is typically due to issues with water quality,

reagent purity, incorrect pH, or the order of reagent addition.

Troubleshooting Guide:

Check Water Quality: Ensure you are using high-purity, deionized (DI) or Milli-Q water.

Contaminants from the water source, such as minerals or old filters, can cause precipitation.
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Verify Reagent Quality: Use high-purity, molecular biology grade reagents. Lower-grade

reagents may contain insoluble impurities.[2] Expired or improperly stored reagents can also

be a source of problems.[3]

Ensure Proper pH for Dissolution: Some components, like EDTA, require a specific pH to

dissolve fully. EDTA, for example, will not dissolve properly until the pH of the solution is

adjusted to approximately 8.0.[2][4]

Review Preparation Order: The order in which you add reagents matters. For complex

buffers like Tris-Acetate-EDTA (TAE), it is crucial to dissolve the Tris base and EDTA (with pH

adjustment) before adding the acetic acid.[2]

Consider Temperature: If you are preparing a highly concentrated stock solution, slight

cooling of the water during dissolution can decrease the solubility of the components, leading

to a cloudy appearance.[5]

Question 2: My Tris acetate buffer became cloudy after storing it, especially in the refrigerator.

Why?

Answer: Cloudiness that appears during storage is often caused by precipitation at lower

temperatures, microbial contamination, or the slow degradation of buffer components.

Troubleshooting Guide:

Temperature-Related Precipitation: Tris buffer salts and other additives (like SDS, if present)

are less soluble at lower temperatures.[5][6] Storing concentrated buffer stocks at 4°C is a

common cause of cloudiness.[7]

Solution: Gently warm the buffer in a water bath (e.g., 37-50°C) and stir until it becomes

clear.[2][7] For routine storage, keep concentrated stocks at room temperature.[7][8]

Microbial Contamination: Diluted buffer solutions, especially if not sterilized, are susceptible

to bacterial or fungal growth, which will make the solution appear cloudy.[9][10]

Solution: Prepare fresh dilutions from a concentrated stock before use. For long-term

storage of 1x solutions, sterile filter (0.22 µm filter) or autoclave the buffer and store it in a

sealed, sterile container.[9][10]
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Evaporation: Over time, water can evaporate from the solution, especially if the container is

not sealed tightly. This increases the concentration of the solutes, potentially beyond their

solubility limit.[11]

Question 3: Can the pH of my Tris acetate buffer cause cloudiness?

Answer: Yes, the pH is a critical factor. Tris has an effective buffering range between pH 7.0

and 9.0.[12] Preparing a Tris acetate buffer far outside this range can lead to instability.

Furthermore, the pH affects the solubility of the buffer components.

Troubleshooting Guide:

Buffering Range: Attempting to prepare a Tris acetate buffer at a very acidic pH (e.g., below

6) is not recommended as Tris has poor buffering capacity in this range, and the solution

may be unstable.[12][13] Consider an alternative buffer system like MES or Acetate for acidic

pH requirements.[12]

pH Adjustment: When preparing the buffer, ensure you are adjusting the pH correctly. For a

standard Tris acetate buffer, you typically dissolve Tris base and then titrate with acetic acid

to reach the desired pH.[14][15]

Component Solubility: As mentioned, components like EDTA require a pH of ~8.0 to dissolve.

Adding acid before the EDTA is fully dissolved can cause it to precipitate.[4]

Data Summary
Table 1: Common Causes of Cloudy Tris Acetate Buffer and Solutions
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Cause Description Recommended Solution(s)

Contamination

Impurities from water,

reagents, or glassware.

Microbial growth during

storage.[1][3][9]

Use high-purity reagents and

water. Ensure glassware is

thoroughly clean. Sterile filter

or autoclave for long-term

storage.[1][2][9]

Low Temperature

Reduced solubility of buffer

salts (especially in

concentrated stocks) when

stored at 4°C.[5]

Store concentrated stocks at

room temperature. Gently

warm and stir the cloudy buffer

to redissolve precipitates.[7][8]

Incorrect pH

pH is outside the effective

buffering range of Tris (7-9), or

pH is not suitable for dissolving

all components (e.g., EDTA).

[4][12]

Work within the recommended

pH range for Tris. Ensure pH is

adjusted to ~8.0 to dissolve

EDTA before adding acid.[4]

High Concentration

The concentration of solutes in

stock solutions is near or

exceeds the solubility limit.[11]

Prepare less concentrated

stock solutions (e.g., 5x

instead of 10x for TAE/TBE).

Ensure complete dissolution

with stirring.[7]

Reagent Degradation

Reagents are old, expired, or

have been stored improperly,

leading to impurities or

reduced solubility.[3][7]

Use fresh, high-quality

reagents. Store chemicals

according to manufacturer

instructions.

Experimental Protocols
Protocol: Preparation of 1 L of 50x Tris-Acetate-EDTA
(TAE) Buffer Stock Solution
This protocol provides a best-practice method for preparing a common Tris acetate buffer,

designed to prevent cloudiness.

Materials:
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Tris base (242 g)

Glacial Acetic Acid (57.1 mL)

0.5 M EDTA (pH 8.0) solution (100 mL)

High-purity, deionized water (dH₂O)

1 L graduated cylinder or volumetric flask

Stir plate and magnetic stir bar

pH meter (optional, for verification)

Methodology:

Initial Dissolution: In a 2 L beaker, add the 242 g of Tris base to approximately 700 mL of

dH₂O. Place the beaker on a magnetic stir plate and stir until the Tris base is completely

dissolved.

Add EDTA: Add the 100 mL of 0.5 M EDTA (pH 8.0) solution to the dissolved Tris solution.

Critical Step: Using a pre-made EDTA solution at pH 8.0 is crucial. If you are starting from

EDTA powder, you must dissolve it separately and adjust its pH to 8.0 with NaOH before it

will go into solution.[2][4]

Add Acetic Acid: Slowly and carefully add the 57.1 mL of glacial acetic acid to the solution

while it is stirring. The solution may become warm; this is normal.

Final Volume Adjustment: Once all components are added and the solution is clear, transfer

it to a 1 L graduated cylinder or volumetric flask. Add dH₂O to bring the final volume to

exactly 1 L.

Storage: Store the 50x TAE buffer at room temperature in a tightly sealed, clean container.

Storing at 4°C is not recommended as it may cause precipitation.[7]

Working Solution: To prepare a 1x working solution, dilute the 50x stock 1:50 with dH₂O

(e.g., 20 mL of 50x TAE in 980 mL of dH₂O).
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Visual Guides
Troubleshooting Workflow
This diagram outlines a logical workflow for diagnosing the cause of a cloudy Tris acetate

buffer.
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Start: Buffer is Cloudy

When did it become cloudy?

During Preparation During Storage

Check Water/Reagent Quality Verify pH & Dissolution Order
(e.g., EDTA at pH 8.0) Check Concentration Check Storage Temperature

(Is it 4°C?)
Suspect Microbial Growth

(Is it a 1x solution?) Check for Evaporation

Remake with high-purity
components and correct protocol

Warm gently to redissolve.
Store at room temperature.

Discard. Prepare fresh and
sterile filter if needed.

Sources of Contamination Causes of Precipitation Causes of Degradation

Cloudy Tris Acetate Buffer

Contamination Precipitation Degradation

Poor Water Quality Impure Reagents Microbial Growth Low Temperature Incorrect pH High Concentration Expired Reagents Improper Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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